Cas no 876159-95-4 ((R)-1-(cyclohexylmethyl)piperidin-3-amine)

• Product Name: (R)-1-(cyclohexylmethyl)piperidin-3-amine
• CAS No: 876159-95-4
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5847278
• PubChem ID: 28305756
• Update Time: 2025-06-11

(R)-1-(cyclohexylmethyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(cyclohexylmethyl)piperidin-3-amine
• 3-Piperidinamine, 1-(cyclohexylmethyl)-, (3R)-
• SCHEMBL4218768
• (3R)-1-(cyclohexylmethyl)-3-piperidinamine
• A1-25886
• 876159-95-4
• KHLOGZFTLJVFFC-GFCCVEGCSA-N
• (3R)-1-(cyclohexylmethyl)piperidin-3-amine
• EN300-5127155

• Inchi： 1S/C12H24N2/c13-12-7-4-8-14(10-12)9-11-5-2-1-3-6-11/h11-12H,1-10,13H2/t12-/m1/s1
• InChI Key： KHLOGZFTLJVFFC-GFCCVEGCSA-N
• SMILES： N1(CC2CCCCC2)CCC[C@@H](N)C1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.956±0.06 g/cm3(Predicted)
• Boiling Point: 258.2±8.0 °C(Predicted)
• pka: 11.06±0.20(Predicted)

Additional information on (R)-1-(cyclohexylmethyl)piperidin-3-amine

Chemical Profile of (R)-1-(cyclohexylmethyl)piperidin-3-amine (CAS No. 876159-95-4)

(R)-1-(cyclohexylmethyl)piperidin-3-amine, identified by its Chemical Abstracts Service number CAS No. 876159-95-4, is a significant compound in the field of pharmaceutical chemistry. This chiral amine derivative has garnered attention due to its structural complexity and potential applications in drug development. The compound features a piperidine ring substituted with a cyclohexylmethyl group at the 1-position and an amine group at the 3-position, making it a versatile building block for various pharmacologically active molecules.

The stereochemistry of this compound, specifically the (R) configuration, plays a crucial role in its biological activity. Chiral centers are often critical determinants of a molecule's efficacy and selectivity, and the (R)-enantiomer of this piperidine derivative has been extensively studied for its potential therapeutic benefits. The cyclohexylmethyl group contributes to the compound's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties, making it an attractive candidate for oral administration.

In recent years, there has been growing interest in the development of novel therapeutics targeting neurological disorders. Piperidine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter receptors and ion channels. The amine functionality at the 3-position of (R)-1-(cyclohexylmethyl)piperidin-3-amine allows for further chemical modifications, enabling the synthesis of more complex molecules with enhanced pharmacological properties. This flexibility has made it a valuable intermediate in the design of drugs aimed at treating conditions such as depression, anxiety, and cognitive disorders.

Recent studies have highlighted the potential of (R)-1-(cyclohexylmethyl)piperidin-3-amine as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The piperidine core is a common motif in kinase inhibitors due to its ability to bind to the ATP-binding pocket of these enzymes. By incorporating the cyclohexylmethyl and amine groups, researchers have been able to fine-tune the binding interactions, leading to more potent and selective inhibitors.

Another area where this compound has shown promise is in the development of antiviral agents. The structural features of (R)-1-(cyclohexylmethyl)piperidin-3-amine make it a suitable candidate for inhibiting viral proteases and polymerases. These enzymes are essential for viral replication and are often targeted by antiviral drugs. Preliminary studies have demonstrated that derivatives of this compound can effectively inhibit the activity of certain viral enzymes, suggesting their potential as lead compounds for new antiviral therapies.

The synthesis of (R)-1-(cyclohexylmethyl)piperidin-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and enantiomeric purity. Common synthetic routes include reductive amination followed by stereoselective hydrogenation or asymmetric synthesis techniques such as chiral auxiliaries or catalysts. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental considerations. Advances in synthetic methodologies have made it possible to produce this compound in larger quantities with improved purity, facilitating its use in industrial applications.

The pharmacokinetic properties of (R)-1-(cyclohexylmethyl)piperidin-3-amine have been thoroughly evaluated in preclinical studies. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion profiles. The compound exhibits moderate solubility in water and lipids, which is advantageous for formulating it into various dosage forms. Its metabolic stability has been assessed through liver microsome experiments, revealing that it is primarily metabolized by cytochrome P450 enzymes. Understanding these pharmacokinetic parameters is essential for optimizing drug delivery systems and predicting clinical outcomes.

Regulatory considerations are also critical when developing new pharmaceutical compounds like (R)-1-(cyclohexylmethyl)piperidin-3-amine. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is necessary for obtaining approval to market new drugs. This includes submitting comprehensive data on safety, efficacy, quality control, and manufacturing processes. The growing emphasis on green chemistry principles has also influenced regulatory requirements, encouraging the development of synthetic routes that minimize waste and environmental impact.

The future prospects for (R)-1-(cyclohexylmethyl)piperidin-3-amine are promising given its versatility as a pharmacological scaffold. Ongoing research aims to explore new derivatives with improved pharmacological profiles and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this field further. By leveraging cutting-edge technologies such as computational chemistry and high-throughput screening, researchers can accelerate the discovery and development of novel therapeutic agents based on this compound.